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Compound of Interest

Compound Name: Hex-3-en-5-yn-2-ol

Cat. No.: B14724184

Technical Support Center: Hex-3-en-5-yn-2-ol

Disclaimer: A specific Safety Data Sheet (SDS) for Hex-3-en-5-yn-2-ol was not available in the
provided search results. The following guidance is based on the chemical structure, the known
reactivity of its functional groups (an alcohol, an alkene, and an alkyne), and safety information
for structurally related compounds. Users must consult a certified SDS for the specific product

they are using and perform a thorough risk assessment before handling this chemical.

Frequently Asked Questions (FAQS)
General Hazards & Precautionary Measures

Q: What are the primary hazards associated with Hex-3-en-5-yn-2-ol?

A: Based on its structure containing unsaturated bonds (alkene and alkyne) and a hydroxyl
group, Hex-3-en-5-yn-2-ol should be handled as a potentially reactive and flammable
compound.[1] Unsaturated alcohols can be more reactive than their saturated counterparts.[2]
Structurally similar compounds, like other hexenols and hexynediols, exhibit hazards including
flammability, skin irritation, serious eye damage, and toxicity if swallowed.[1][3][4][5] Therefore,
it is crucial to avoid contact with skin and eyes and prevent inhalation of vapors.

Q: What immediate first aid measures should be taken in case of exposure?

A:
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e If Inhaled: Move the person to fresh air. If they are not breathing, provide artificial respiration
and consult a physician.

e In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove all
contaminated clothing. Consult a physician if irritation occurs.[4][6]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes,
including under the eyelids, and consult a physician immediately.[1][4]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician immediately.[3][6]

Handling and Personal Protective Equipment (PPE)

Q: What is the proper procedure for handling this compound?

A: Handle Hex-3-en-5-yn-2-ol in a well-ventilated area, preferably within a chemical fume
hood.[1] Use non-sparking tools and explosion-proof equipment to prevent ignition.[1] Take
precautionary measures against static discharge.[1] Avoid breathing vapors or mist.[6] Always
wear appropriate personal protective equipment.

Q: What specific PPE is required for handling Hex-3-en-5-yn-2-ol?
A:
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[3][4]

o Skin Protection: Wear chemically resistant gloves (e.g., tested according to EN 374) and a
lab coat or protective suit to prevent skin contact.[3][4]

e Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
appropriate cartridges for organic vapors.

e General Hygiene: Do not eat, drink, or smoke in the work area.[4] Wash hands thoroughly
after handling.[3]

Troubleshooting Guides
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Storage Issues

Q: I noticed the material is changing color/viscosity in storage. What should | do?

A: A change in color or viscosity may indicate decomposition or polymerization, which can be
initiated by exposure to air, light, or contaminants. Unsaturated compounds can be unstable.
Immediately move the container to a safe, isolated, and well-ventilated area, away from heat
and incompatible materials. Inform your institution's Environmental Health & Safety (EHS)
office for guidance on evaluation and disposal.

Q: What are the ideal storage conditions for Hex-3-en-5-yn-2-ol?

A: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep the
container away from heat, sparks, open flames, and other ignition sources.[1] It should be
stored away from incompatible materials such as strong oxidizing agents and strong acids.[1]

[7]

Experiment Failures

Q: My reaction involving Hex-3-en-5-yn-2-ol is not proceeding as expected. Could handling or
storage be the issue?

A: Yes. Improper storage could lead to degradation of the starting material. The presence of
multiple reactive sites (alkene, alkyne, alcohol) means it can undergo unintended side
reactions. For example, the alkyne group can be deprotonated by strong bases, and the double
and triple bonds can undergo addition reactions.[8] Ensure the material has not been exposed
to air or moisture for prolonged periods, which could affect its purity. It is also important to verify
its compatibility with all reagents and solvents used in the reaction.

Data & Protocols
Physicochemical Properties
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Property Value Source

Molecular Formula CeHsO PubChem[9]
Molecular Weight 96.13 g/mol PubChem[9]
IUPAC Name hex-3-en-5-yn-2-ol PubChem[9]
CAS Number 10602-10-5 PubChem[9]

Experimental Protocol: Safe Transfer of Hex-3-en-5-yn-2-
ol

This protocol outlines a general procedure for transferring a potentially reactive and flammable
liquid like Hex-3-en-5-yn-2-ol.

e Preparation:
o Ensure all work is performed inside a certified chemical fume hood.

o Gather all necessary equipment: gas-tight syringe, septa, receiving flask, and
nitrogen/argon source.

o Purge the receiving flask and syringe with an inert gas (e.g., nitrogen or argon) to remove
air and moisture.

o Ensure a spill kit and appropriate fire extinguisher are readily accessible.
e Donning PPE:

o Wear safety goggles, a face shield, a flame-resistant lab coat, and chemically resistant
gloves.

 Inert Atmosphere Transfer:

o Puncture the septum on the Hex-3-en-5-yn-2-ol source bottle with the inert gas line
needle to create a positive pressure.
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o Puncture the septum with the transfer syringe needle and draw the desired volume of
liquid.

o Carefully withdraw the syringe and quickly insert it into the septum of the purged receiving
flask.

o Slowly dispense the liquid into the receiving flask.

o Cleanup:

o Rinse the syringe immediately with an appropriate quenching solvent (e.g., isopropanol),
followed by a standard solvent wash.

o Wipe down the work area.

o Dispose of all contaminated materials (needles, septa, wipes) in a designated hazardous
waste container.

Visual Guides
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Caption: Workflow for the safe handling and transfer of Hex-3-en-5-yn-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b14724184?utm_src=pdf-body-img
https://www.benchchem.com/product/b14724184?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14724184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

References

. assets.thermofisher.com [assets.thermofisher.com]

. youtube.com [youtube.com]

. chemos.de [chemos.de]

. chemicalbook.com [chemicalbook.com]

. 5-Hexen-2-ol | C6H120 | CID 41170 - PubChem [pubchem.ncbi.nlm.nih.gov]

. 3-Hexen-2-ol, 5-methyl-, (E)- Safety Data Sheets(SDS) lookchem [lookchem.com]
. extapps.dec.ny.gov [extapps.dec.ny.gov]

. masterorganicchemistry.com [masterorganicchemistry.com]

°
(] [e0] ~ (o)) )] EaN w N -

. Hex-3-en-5-yn-2-ol | C6H80 | CID 53763001 - PubChem [pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. ["safe handling and storage of Hex-3-en-5-yn-2-ol"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147241844#safe-handling-and-storage-of-hex-3-en-5-
yn-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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